5-(2-(indolin-1-yl)-2-oxoethyl)-2-methyl-7-(p-tolyl)thiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-2-methyl-7-(4-methylphenyl)-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C23H20N4O2S/c1-14-7-9-17(10-8-14)20-22-21(24-15(2)30-22)23(29)27(25-20)13-19(28)26-12-11-16-5-3-4-6-18(16)26/h3-10H,11-13H2,1-2H3
• InChI Key: GJOPDDVGWQZOKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C3=C2SC(=N3)C)CC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C23H20N4O2S
• Molecular Weight: 416.5 g/mol

Description

Indole derivatives, which the compound is a part of, have been found in many important synthetic drug molecules and have shown clinical and biological applications. They possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Scientific Research Applications

Antimicrobial Activity

Research has explored the synthesis of compounds with indolyl moieties for their antimicrobial properties. For instance, compounds bearing a 3-indolyl moiety have been synthesized from 3-(indol-3-yl-methylene)-5-phenyl-2(3H)-furanone and its derivatives, showing promising antimicrobial activities against a range of bacteria and fungi (Abou-Elmagd et al., 2015).

Anticancer and Antioxidant Potential

Novel 2-(2-((1H-indol-5yl)methylene)-hydrazinyl)-thiazole derivatives have been evaluated for their cytotoxicity against carcinoma cell lines and showed significant activity along with remarkable antioxidant potential (Grozav et al., 2017).

p53 Modulation

Analogues of spiro[imidazo[1,5-c]thiazole-3,3'-indoline]-2',5,7(6H,7aH)-trione p53 modulators have been synthesized, showing potential as antiproliferative agents and modulators of p53, a key regulatory protein in cancer cell growth (Bertamino et al., 2013).

Anti-inflammatory Agents

Synthesis of new substituted azetidinoyl and thiazolidinoyl-1,3,4-thiadiazino(6,5-b)indoles have been reported for their potential as anti-inflammatory agents. These compounds have been evaluated for their anti-inflammatory, ulcerogenic, and analgesic activities, with some showing promising results (Bhati & Kumar, 2008).

Tubulin Polymerization Inhibitors

Imidazo[2,1‐b][1,3,4]thiadiazole‐linked oxindoles have been investigated for their anti-proliferative activity in human cancer cell lines, showing potent inhibition of tubulin assembly. These compounds could serve as effective agents in cancer therapy by disrupting the tubulin polymerization process (Kamal et al., 2014).

Mechanism of Action

Target of action

The compound “5-(2-(indolin-1-yl)-2-oxoethyl)-2-methyl-7-(p-tolyl)thiazolo[4,5-d]pyridazin-4(5H)-one” belongs to the class of thiazolo[5,4-d]thiazoles . These compounds are known to be electron deficient systems with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap . This suggests that they might interact with electron-rich targets in the cell.

Mode of action

The interaction of “5-(2-(indolin-1-yl)-2-oxoethyl)-2-methyl-7-(p-tolyl)thiazolo[4,5-d]pyridazin-4(5H)-one” with its targets could involve π–π overlap, leading to changes in the electronic properties of the target molecules .

Biochemical pathways

Thiazolo[5,4-d]thiazoles have been used in the synthesis of semiconductors for plastic electronics , suggesting that they might affect electron transport pathways in the cell.

Action environment

The action, efficacy, and stability of “5-(2-(indolin-1-yl)-2-oxoethyl)-2-methyl-7-(p-tolyl)thiazolo[4,5-d]pyridazin-4(5H)-one” could be influenced by environmental factors such as pH and the presence of other molecules. Its high oxidative stability suggests that it might be stable in oxidative environments .